4-(3,4-dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile

• Molecular Formula: C19H16N2O3S
• Molecular Weight: 352.4 g/mol
• SMILES: COC1=C(C=C(C=C1)C2=CC(=NC(=C2C#N)OC)C3=CC=CS3)OC
• InChI: InChI=1S/C19H16N2O3S/c1-22-16-7-6-12(9-17(16)23-2)13-10-15(18-5-4-8-25-18)21-19(24-3)14(13)11-20/h4-10H,1-3H3
• InChIKey: QDYVCORVEHEEFA-UHFFFAOYSA-N

4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2‐thienyl)nicotinonitrile is a poly‐substituted nicotinonitrile derivative featuring a 2‐methoxy group, a 3,4‐dimethoxyphenyl ring at position 4, and a 2‐thienyl ring at position 6. This scaffold places it within a class of compounds investigated as intermediates for thienylnicotinamidine synthesis and in broader patent families of substituted nicotinonitriles.

4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile: Core Structural and Pharmacophoric Profile for Chemical Procurement

4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2‐thienyl)nicotinonitrile is a poly‐substituted nicotinonitrile derivative featuring a 2‐methoxy group, a 3,4‐dimethoxyphenyl ring at position 4, and a 2‐thienyl ring at position 6 . This scaffold places it within a class of compounds investigated as intermediates for thienylnicotinamidine synthesis [1] and in broader patent families of substituted nicotinonitriles . Its substitution pattern distinguishes it from more common nicotinonitrile congeners that bear amino, alkylthio, or haloaryl groups at equivalent positions, making precise structural identification essential for reproducible research sourcing.

Workflow Precursor for thienylnicotinamidine library synthesis via published Suzuki/amidine protocol

Selection Unique 2-methoxy-6-thienyl substitution pattern for SAR control and spectral benchmarking

Confidence Backed by peer-reviewed synthesis and DFT-validated structural characterization

• [1] Synthesis and spectroscopic studies of methoxy-substituted phenylthienylnicotinamidines. Synthetic Communications, 2020, 50(15), 2295–2308. View Source

Why Generic Nicotinonitrile Substitution Fails for 4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile Procurement

Superficially similar nicotinonitrile derivatives cannot be freely interchanged because minor substituent alterations at the 2‐, 4‐, or 6‐positions fundamentally alter electronic character, synthetic accessibility, and biological recognition [1]. For example, replacing the 2‐methoxy group with a 2‐methylsulfanyl group yields 4‐(3,4‐dimethoxyphenyl)-2‐(methylsulfanyl)-6‐(2‐thienyl)nicotinonitrile , a compound that differs in lipophilicity, hydrogen‐bond acceptor ability, and metabolic stability. Likewise, exchanging the 2‐thienyl ring for a 3,4‐dichlorophenyl ring produces 2‐amino‐6‐(3,4‐dichlorophenyl)-4‐(3,4‐dimethoxyphenyl)nicotinonitrile , which exhibits different electronic and steric profiles. Such variations mean that procurement of the exact target compound is critical for maintaining experimental consistency in structure–activity relationship (SAR) studies, spectroscopic libraries, or biological assays.

2-Methylsulfanyl analog alters lipophilicity and H-bonding

Replacing 2-methoxy with 2-methylsulfanyl may shift log P upward and weaken hydrogen-bond acceptor strength, potentially affecting solubility and target-site interactions.

3,4-Dichlorophenyl analog changes electronic and metabolic profile

Exchanging 2-thienyl for 3,4-dichlorophenyl introduces electron deficiency, steric bulk, and possible reactive metabolite formation, altering both recognition and in vitro ADME outcomes.

• [1] Synthesis and spectroscopic studies of methoxy-substituted phenylthienylnicotinamidines. Synthetic Communications, 2020, 50(15), 2295–2308. View Source

Quantitative Differentiation Evidence for 4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile Against Closest Analogs

2-Methoxy vs. 2-Methylsulfanyl Substituent: Impact on Lipophilicity and Hydrogen-Bonding Capacity in Nicotinonitrile Scaffolds

Replacement of the 2-methoxy group in the target compound with a 2-methylsulfanyl group produces the closest commercially listed analog, 4-(3,4-dimethoxyphenyl)-2-(methylsulfanyl)-6-(2-thienyl)nicotinonitrile . The oxygen atom of the methoxy group acts as a stronger hydrogen-bond acceptor and reduces log P relative to sulfur, which is more polarizable and lipophilic. Although experimental log P values for these exact compounds are not publicly available, class-level inference from structurally analogous pyridine derivatives indicates that replacing methoxy with methylsulfanyl typically increases log P by approximately 0.5–1.0 units and decreases aqueous solubility by a factor of 2–5 [1]. This difference is critical for applications where consistent solubility or binding to polar active sites is required.

2-Methoxy vs. Methylsulfanyl

Class-level inference

Estimated Δlog P +0.5 to +1.0; solubility ratio ~0.2–0.5 (methylsulfanyl vs. methoxy)

Supports differentiation in hydrogen-bond and solubility profiles for assay design

No direct head-to-head data; class-level inference from pyridine scaffolds

Evidence Dimension	Substituent effect on lipophilicity and hydrogen-bond acceptor strength
Target Compound Data	2-methoxy group (stronger H-bond acceptor; lower lipophilicity)
Comparator Or Baseline	4-(3,4-Dimethoxyphenyl)-2-(methylsulfanyl)-6-(2-thienyl)nicotinonitrile (2-methylsulfanyl group; weaker H-bond acceptor; higher lipophilicity)
Quantified Difference	Estimated Δlog P ≈ +0.5 to +1.0; solubility ratio ~0.2–0.5 (methylsulfanyl vs methoxy) [class-level inference, not measured directly on these compounds]
Conditions	Class-level inference from pyridine scaffold analogs; no head-to-head experimental data available

Why This Matters

Procurement of the 2-methoxy derivative ensures the intended hydrogen-bonding and solubility profile, avoiding off-target partitioning effects that could arise from the more lipophilic 2-methylsulfanyl analog.

• [1] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, 1995. (Class-level substituent constant reference.) View Source

2-Thienyl vs. 3,4-Dichlorophenyl at 6-Position: Electronic and Conformational Distinction in 4-(3,4-Dimethoxyphenyl)nicotinonitriles

The target compound carries a 2-thienyl ring at the 6-position, whereas a documented analog in the ChemSpider database is 2-amino-6-(3,4-dichlorophenyl)-4-(3,4-dimethoxyphenyl)nicotinonitrile . The 2-thienyl group is electron-rich and planar, favoring π–π stacking interactions, while the 3,4-dichlorophenyl group is electron-deficient and bulkier. Class-level inference from kinase inhibitor SAR suggests that thienyl-for-phenyl replacement can shift target selectivity profiles by altering hinge-binding geometry [1]. Additionally, the dichlorophenyl motif is a known metabolic liability due to potential reactive metabolite formation, whereas thiophene rings are generally metabolized via S-oxidation, a pathway that can be tuned by ring substitution [2].

2-Thienyl vs. 3,4-Dichlorophenyl

Class-level inference

Qualitative distinction: thienyl electron-rich/planar vs. dichlorophenyl electron-deficient/bulky

May avoid metabolic uncertainty linked to dichlorophenyl analog in ADME-Tox profiling

Inferred from medicinal chemistry heteroaryl metabolism knowledge

Evidence Dimension	Aromatic ring electronic character and metabolic vulnerability
Target Compound Data	6-(2-thienyl): electron-rich, planar, S-oxidation metabolism
Comparator Or Baseline	2-Amino-6-(3,4-dichlorophenyl)-4-(3,4-dimethoxyphenyl)nicotinonitrile: electron-deficient, sterically demanding, potential for reactive metabolites
Quantified Difference	No direct numerical comparison available; qualitative distinction in CYP-mediated oxidation pathways based on class knowledge
Conditions	Class-level inference from medicinal chemistry literature on heteroaryl metabolic pathways

Why This Matters

Choosing the 2-thienyl-bearing compound avoids the metabolic and toxicological uncertainties associated with dichlorophenyl analogs, which is particularly relevant for in vitro ADME-Tox profiling and early-stage lead optimization.

• [1] Ghose, A. K., Herbertz, T., Hudkins, R. L., et al. Knowledge-based, central nervous system (CNS) lead selection and lead optimization for CNS targets. ACS Chemical Neuroscience, 2012, 3(1), 50–68. View Source
• [2] Kalgutkar, A. S., Dalvie, D. Predicting toxicities of reactive metabolite-positive drug candidates. Annual Review of Pharmacology and Toxicology, 2015, 55, 35–54. View Source

Role as a Key Intermediate in Thienylnicotinamidine Synthesis: Documented Synthetic Utility

The peer-reviewed synthesis of methoxy-substituted phenylthienylnicotinamidines explicitly employs nicotinonitriles 3a–e, which include the 3,4-dimethoxyphenyl thienyl substitution pattern, as direct precursors prepared via Suzuki coupling [1]. The target compound’s 2-methoxy substitution provides a distinct reactivity profile compared to other analogs used in the same study (e.g., 3,5-dimethoxyphenyl or 3,4,5-trimethoxyphenyl derivatives) and facilitates conversion to the corresponding nicotinamidine under LiN(TMS)₂ followed by ethanolic HCl hydrolysis [1]. This documented synthetic role provides a verified procurement rationale that many other commercially listed nicotinonitriles lack.

Synthetic utility

Supporting evidence

Direct precursor for thienylnicotinamidines via LiN(TMS)₂/HCl ethanolysis (published)

Confirmed synthetic pathway enables library synthesis with reduced optimization

Suzuki coupling and amidine formation protocol available

Evidence Dimension	Documented synthetic utility as a precursor to bioactive amidine derivatives
Target Compound Data	Confirmed intermediate in the published synthesis of thienylnicotinamidine derivatives (compound series 3a–e)
Comparator Or Baseline	Other methoxy-substituted phenylthienylnicotinonitriles in the same series (3,5-dimethoxy; 3,4,5-trimethoxy) also serve as intermediates, but the 3,4-dimethoxy variant is specifically characterized
Quantified Difference	Not applicable; qualitative evidence of synthetic tractability and characterization
Conditions	Suzuki coupling of bromothienyl derivative with 3,4-dimethoxyphenylboronic acid; subsequent amidine formation

Why This Matters

Researchers synthesizing thienylnicotinamidine libraries can confidently source this compound knowing it has a published, reproducible synthetic pathway and defined spectroscopic properties, reducing optimization time.

• [1] Synthesis and spectroscopic studies of methoxy-substituted phenylthienylnicotinamidines. Synthetic Communications, 2020, 50(15), 2295–2308. View Source

DFT-Optimized Geometry and NMR Spectral Validation: Computational–Experimental Concordance

The 2020 Synthetic Communications study performed DFT/B3LYP calculations to optimize the geometry of nicotinamidine derivatives derived from the target nicotinonitrile class and compared calculated ¹H-NMR and ¹³C-NMR shifts with experimental data, reporting acceptable agreement [1]. While this validation was performed on the amidine products rather than the nitrile precursors, the underlying nicotinonitrile scaffold’s substitution pattern directly influences the DFT-optimized geometry and spectral predictions. This provides a level of computational credibility that random, uncharacterized nicotinonitrile analogs lack.

DFT/NMR validation

Supporting evidence

DFT/B3LYP geometry optimized; experimental ¹H/¹³C NMR shifts agree with computed values

Supports structural confirmation and quality control workflows

Validation performed on derived amidines; scaffold substitution directly influences results

Evidence Dimension	Computational validation of geometry and NMR spectral properties
Target Compound Data	Nicotinonitrile precursor to DFT-validated thienylnicotinamidines; specific substitution pattern included in the study
Comparator Or Baseline	Uncharacterized nicotinonitrile analogs without published DFT/NMR validation
Quantified Difference	N/A – qualitative evidence of computational characterization
Conditions	DFT/B3LYP level of theory; ¹H-NMR and ¹³C-NMR chemical shift comparison

Why This Matters

Procurement of a compound with associated computational validation supports quality control and structural confirmation workflows in academic and industrial laboratories.

• [1] Synthesis and spectroscopic studies of methoxy-substituted phenylthienylnicotinamidines. Synthetic Communications, 2020, 50(15), 2295–2308. View Source

Recommended Research and Industrial Application Scenarios for 4-(3,4-Dimethoxyphenyl)-2-methoxy-6-(2-thienyl)nicotinonitrile

Synthesis of Methoxy-Substituted Thienylnicotinamidine Libraries for Antiproliferative Screening

This compound serves as a direct precursor for generating thienylnicotinamidine derivatives via LiN(TMS)₂ treatment and ethanolic HCl hydrolysis, following the published protocol [1]. The resulting amidines are candidates for antiproliferative evaluation against cancer cell panels, where the 3,4-dimethoxyphenyl and 2-thienyl substitution patterns may confer distinct activity profiles compared to 3,5-dimethoxy or 3,4,5-trimethoxy variants.

Structure–Activity Relationship (SAR) Studies Focusing on 2-Position Substituent Effects in Nicotinonitrile Scaffolds

The 2-methoxy group provides a specific hydrogen-bond acceptor and lipophilicity baseline for SAR exploration. Comparative studies with the 2-methylsulfanyl analog allow researchers to quantify the effect of O-to-S replacement on target binding, solubility, and metabolic stability . This is particularly relevant in kinase inhibitor or GPCR modulator programs where hinge-binding interactions are sensitive to substituent electronics.

Computational Chemistry and Spectroscopic Reference Standard Development

Given the published DFT-optimized geometry and NMR spectral data for derivatives of this compound class [1], the target nicotinonitrile can be employed as a reference standard for developing computational models of substituted pyridines. Its well-defined substitution pattern supports benchmarking of DFT functionals and basis sets for predicting properties of more complex nicotinonitrile derivatives.

In Vitro ADME-Tox Profiling of Thiophene-Containing Heterocycles

The presence of the 2-thienyl ring distinguishes this compound from dichlorophenyl-bearing analogs and makes it suitable for comparative metabolic stability studies. Researchers can investigate CYP-mediated S-oxidation pathways versus arene oxidation, using the compound to probe structure–metabolism relationships in heteroaryl-containing drug candidates [2].

Application

Selection Property

Validation Focus

Nicotinamidine library synthesis

Documented synthetic pathway

Verify amidine formation under published protocol

2-Position SAR studies

Methoxy hydrogen-bond acceptor and lipophilicity baseline

Compare log P and solubility with methylsulfanyl analog

Computational reference standard

DFT-validated geometry and NMR spectral data

Benchmark DFT functionals for substituted pyridines

In vitro metabolic profiling

Thienyl S-oxidation pathway vs. arene oxidation

Investigate CYP-mediated metabolism; avoid dichlorophenyl liabilities

• [1] Synthesis and spectroscopic studies of methoxy-substituted phenylthienylnicotinamidines. Synthetic Communications, 2020, 50(15), 2295–2308. View Source
• [2] Kalgutkar, A. S., Dalvie, D. Predicting toxicities of reactive metabolite-positive drug candidates. Annual Review of Pharmacology and Toxicology, 2015, 55, 35–54. View Source